Cas no 1428866-20-9 ((3-Bromo-1H-indol-6-yl)methanol)
(3-Bromo-1H-indol-6-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (3-Bromo-1H-indol-6-yl)methanol
-
- Inchi: 1S/C9H8BrNO/c10-8-4-11-9-3-6(5-12)1-2-7(8)9/h1-4,11-12H,5H2
- InChI Key: MENNYIFKJFFWBS-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC(CO)=C2)C(Br)=C1
(3-Bromo-1H-indol-6-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B14065-1g |
(3-Bromo-1H-indol-6-yl)methanol |
1428866-20-9 | 1g |
4198CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B14065-500mg |
(3-Bromo-1H-indol-6-yl)methanol |
1428866-20-9 | 500mg |
2563CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B14065-1g |
(3-Bromo-1H-indol-6-yl)methanol |
1428866-20-9 | 1g |
4198.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B14065-500mg |
(3-Bromo-1H-indol-6-yl)methanol |
1428866-20-9 | 500mg |
2563.0CNY | 2021-07-13 | ||
| Frontier Specialty Chemicals | B14065-500 mg |
(3-Bromo-1H-indol-6-yl)methanol |
1428866-20-9 | 500mg |
$ 84.00 | 2022-11-04 | ||
| Frontier Specialty Chemicals | B14065-1 g |
(3-Bromo-1H-indol-6-yl)methanol |
1428866-20-9 | 1g |
$ 126.00 | 2022-11-04 | ||
| TRC | B681550-10mg |
(3-Bromo-1H-indol-6-yl)methanol |
1428866-20-9 | 10mg |
$ 50.00 | 2022-04-02 | ||
| TRC | B681550-50mg |
(3-Bromo-1H-indol-6-yl)methanol |
1428866-20-9 | 50mg |
$ 95.00 | 2022-04-02 | ||
| TRC | B681550-100mg |
(3-Bromo-1H-indol-6-yl)methanol |
1428866-20-9 | 100mg |
$ 135.00 | 2022-04-02 | ||
| Frontier Specialty Chemicals | B14065-500mg |
(3-Bromo-1H-indol-6-yl)methanol |
1428866-20-9 | 500mg |
$ 84.00 | 2023-09-07 |
(3-Bromo-1H-indol-6-yl)methanol Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on (3-Bromo-1H-indol-6-yl)methanol
Introduction to (3-Bromo-1H-indol-6-yl)methanol (CAS No. 1428866-20-9)
(3-Bromo-1H-indol-6-yl)methanol, with the CAS number 1428866-20-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the indole derivative family, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The presence of a bromine substituent at the 3-position and a hydroxymethyl group at the 6-position of the indole core enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.
The indole scaffold is a privileged structure in medicinal chemistry, known for its role in various pharmacological activities. Compounds containing indole moieties have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. Among these, (3-Bromo-1H-indol-6-yl)methanol has emerged as a compound of interest due to its unique structural features and potential therapeutic applications.
In recent years, there has been a growing interest in indole derivatives as scaffolds for the development of novel therapeutic agents. The bromine atom at the 3-position of the indole ring provides a reactive site for further functionalization, allowing chemists to explore various synthetic pathways. This reactivity has been exploited in the development of new molecules targeting different disease mechanisms.
One of the most compelling aspects of (3-Bromo-1H-indol-6-yl)methanol is its utility as a building block in the synthesis of more complex molecules. For instance, it can be used to construct heterocyclic frameworks that mimic natural products with known bioactivity. Such strategies are particularly valuable in drug discovery, where the ability to rapidly assemble complex structures is crucial.
Recent studies have highlighted the potential of indole derivatives in modulating signaling pathways associated with various diseases. Specifically, (3-Bromo-1H-indol-6-yl)methanol has been investigated for its ability to interact with biological targets such as kinases and transcription factors. These interactions are often key to understanding the mechanisms of action of therapeutic agents.
The hydroxymethyl group at the 6-position of the indole ring is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets. This feature makes (3-Bromo-1H-indol-6-yl)methanol a promising candidate for further derivatization to enhance its binding affinity and selectivity.
In addition to its pharmacological potential, (3-Bromo-1H-indol-6-yl)methanol has been explored in materials science applications. The indole moiety can contribute to the development of organic semiconductors and light-emitting diodes (OLEDs). The bromine substituent also facilitates cross-coupling reactions, which are essential for constructing complex organic molecules.
The synthesis of (3-Bromo-1H-indol-6-yl)methanol typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include bromination of an indole derivative followed by reduction or functionalization at the 6-position. These synthetic strategies highlight the compound's versatility as a synthetic intermediate.
From a research perspective, (3-Bromo-1H-indol-6-yl)methanol serves as a valuable tool for exploring new chemical space. Its unique structural features allow researchers to test various hypotheses about molecular recognition and drug-receptor interactions. This compound has been used in high-throughput screening campaigns to identify novel leads for drug development.
The growing body of literature on indole derivatives underscores their importance in modern medicinal chemistry. Compounds like (3-Bromo-1H-indol-6-yl)methanol continue to inspire new research directions and methodologies. As our understanding of biological systems improves, so does our ability to design molecules that interact selectively with disease-causing targets.
In conclusion, (3-Bromo-1H-indol-6-yl)methanol (CAS No. 1428866-20-9) is a versatile and significant compound with broad applications in pharmaceutical research and materials science. Its unique structural features make it an attractive intermediate for synthesizing complex molecules with potential therapeutic benefits. As research continues to uncover new applications for this compound, its importance in science and industry is likely to grow.
1428866-20-9 ((3-Bromo-1H-indol-6-yl)methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)